Cas no 1805607-96-8 (Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805607-96-8
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4893892
• Update Time: 2025-05-26

Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)7-6(8(12)13)3-5(4-11)15-9(7)14/h3,8H,2,4H2,1H3
• InChI Key： ROYHJOVDGRZPPX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(C(F)F)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805607-96-8)

Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805607-96-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogen and fluorinated substituents, makes it a valuable building block for drug discovery and material science.

The growing interest in fluorinated compounds and halogenated pyridines has positioned Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate as a focal point in modern synthetic chemistry. Researchers are increasingly exploring its potential in developing targeted therapies and sustainable agrochemicals, aligning with trends like green chemistry and precision medicine. Its CAS No. 1805607-96-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the standout features of this compound is its multifunctional reactivity. The presence of bromomethyl and iodo groups allows for selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethyl group enhances metabolic stability, a critical factor in drug design. These attributes make it a preferred choice for synthesizing heterocyclic scaffolds with potential applications in oncology and CNS disorders.

In the context of AI-driven drug discovery, Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate has garnered attention for its compatibility with high-throughput screening and computational modeling. Its structural motifs are often analyzed using machine learning algorithms to predict bioactivity, a trend resonating with the rise of digital chemistry platforms. This synergy between experimental and in silico approaches underscores its role in accelerating R&D efficiency.

From a synthetic perspective, the compound’s ethyl carboxylate moiety offers additional flexibility for derivatization, enabling the introduction of diverse pharmacophores. This adaptability is particularly valuable in fragment-based drug design, where small molecular fragments are optimized into lead compounds. Its CAS No. 1805607-96-8 is often cited in patents related to kinase inhibitors and antiviral agents, highlighting its commercial and therapeutic potential.

Environmental and regulatory considerations also play a role in the compound’s usage. With increasing emphasis on sustainable synthesis, researchers are exploring catalytic methods to incorporate Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate into greener workflows. Topics like catalyst recycling and solvent-free reactions are frequently associated with its applications, addressing the demand for eco-friendly chemistry.

In summary, Ethyl 6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805607-96-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted reactivity, combined with emerging trends like AI-assisted research and sustainability, ensures its continued prominence in scientific and industrial domains. As exploration of halogenated heterocycles expands, this compound remains a cornerstone for advancing life sciences and material engineering.